Cas no 1481450-10-5 (1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol)

• Product Name: 1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol
• CAS No: 1481450-10-5
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 6433131
• PubChem ID: 66037678
• Update Time: 2025-07-02

1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol
• Benzenemethanol, α-(aminomethyl)-2,3,4-trifluoro-α-methyl-
• EN300-1856520
• 1481450-10-5
• AKOS015380103
• CS-0278357

• Inchi： 1S/C9H10F3NO/c1-9(14,4-13)5-2-3-6(10)8(12)7(5)11/h2-3,14H,4,13H2,1H3
• InChI Key： XGYVNRZLWFGOAP-UHFFFAOYSA-N
• SMILES： C1(C(CN)(C)O)=CC=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 303.1±37.0 °C(Predicted)
• pka: 10.91±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol

Professional Introduction to 1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol (CAS No. 1481450-10-5)

1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1481450-10-5, features a unique structural framework that combines an amino group, a propan-2-ol moiety, and a 2,3,4-trifluorophenyl substituent. The presence of fluorine atoms in the aromatic ring introduces a high degree of electronic and steric modulation, making this molecule a promising candidate for various biochemical applications.

The< strong>1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol structure is particularly intriguing due to its potential in drug design and development. The trifluorophenyl group is known for its ability to enhance metabolic stability and binding affinity to biological targets. This characteristic has been extensively explored in the design of small-molecule inhibitors and activators targeting enzymes and receptors involved in critical biological pathways.

Recent studies have highlighted the< strong>1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol as a versatile scaffold for the development of novel therapeutic agents. Researchers have demonstrated its efficacy in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The trifluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of molecules by increasing lipophilicity and reducing susceptibility to metabolic degradation.

In the realm of medicinal chemistry, the< strong>CAS No. 1481450-10-5 compound has been utilized as a building block for more complex derivatives. By modifying the substituents around the propan-2-ol backbone or exploring different fluorinated aromatic rings, chemists can fine-tune the pharmacological profile of the molecule. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying new drug candidates.

The< strong>1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol has also been studied for its potential applications in materials science. The unique electronic properties conferred by the trifluorophenyl group make it suitable for use in organic electronics and optoelectronic devices. These applications leverage the compound's ability to exhibit both electron-donating and electron-withdrawing characteristics, depending on the molecular environment.

In conclusion, the< strong>CAS No. 1481450-10-5 compound represents a significant advancement in the field of chemical biology and drug discovery. Its structural features and functional properties make it a valuable tool for researchers seeking to develop innovative therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like< strong>1-amino-2-(2,3,4-trifluorophenyl)propan-2-ol will undoubtedly play a crucial role in shaping the future of medicine.